1-(5-Hydroxy-2-nitrophenyl)ethanone
Overview
Description
“1-(5-Hydroxy-2-nitrophenyl)ethanone” is a compound with the CAS Number: 30879-49-3. It has a molecular weight of 181.15 and its IUPAC name is 1-(5-hydroxy-2-nitrophenyl)ethanone .
Synthesis Analysis
This compound can be synthesized by the nitration of 3-hydroxyacetophenone, with nitric acid (d = 1.4) in acetic acid, at 70° (31%), (15%) with cupric nitrate in acetic acid–acetic anhydride mixture, between 12° and 15° (20%) .Molecular Structure Analysis
The InChI code for this compound is 1S/C8H7NO4/c1-5(10)7-4-6(11)2-3-8(7)9(12)13/h2-4,11H,1H3 .Physical And Chemical Properties Analysis
This compound is a solid at room temperature. It has a high GI absorption and is not BBB permeant. It is not a substrate or inhibitor for various cytochrome P450 enzymes. Its Log Po/w (iLOGP) is 0.76, indicating its lipophilicity .Scientific Research Applications
I have conducted a search for the scientific research applications of “1-(5-Hydroxy-2-nitrophenyl)ethanone,” but unfortunately, the available information is limited and does not provide a comprehensive analysis of six to eight unique applications as requested. The search results mainly offer general product information and molecular dynamics studies .
Safety And Hazards
properties
IUPAC Name |
1-(5-hydroxy-2-nitrophenyl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO4/c1-5(10)7-4-6(11)2-3-8(7)9(12)13/h2-4,11H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PHQWMZYOGOPUIN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C=CC(=C1)O)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30344464 |
Source
|
| Record name | 1-(5-Hydroxy-2-nitrophenyl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30344464 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Hydroxy-2-nitrophenyl)ethanone | |
CAS RN |
30879-49-3 |
Source
|
| Record name | 1-(5-Hydroxy-2-nitrophenyl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30344464 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![Cyclohexanone, 2,6-bis[(4-azidophenyl)methylene]-4-methyl-](/img/structure/B1585088.png)
